Cas no 1934552-38-1 (5-chloro-N-2-(methylamino)ethylpyrazin-2-amine)

• Product Name: 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine
• CAS No: 1934552-38-1
• MF: C₇H₁₁ClN₄
• MW: 186.64203953743
• CID: 5951179
• PubChem ID: 130827151
• Update Time: 2025-06-08

5-chloro-N-2-(methylamino)ethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(5-Chloropyrazin-2-yl)-N-methylethane-1,2-diamine
• 1,2-Ethanediamine, N1-(5-chloro-2-pyrazinyl)-N2-methyl-
• 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine
• 1934552-38-1
• 5-Chloro-N-[2-(methylamino)ethyl]pyrazin-2-amine
• EN300-1142611

• Inchi： 1S/C7H11ClN4/c1-9-2-3-10-7-5-11-6(8)4-12-7/h4-5,9H,2-3H2,1H3,(H,10,12)
• InChI Key： VEJXCKPAXBSMEF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(Cl)N=C1)CNC

Computed Properties

• Exact Mass: 186.0672241g/mol
• Monoisotopic Mass: 186.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 341.5±42.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine

Comprehensive Overview of 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine (CAS No. 1934552-38-1): Properties, Applications, and Research Insights

The compound 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine (CAS No. 1934552-38-1) is a specialized pyrazine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific literature and AI-driven research tools.

Structurally, 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine features a chlorinated pyrazine core coupled with a methylaminoethyl side chain, which contributes to its reactivity and binding affinity. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting enzymatic pathways. Its CAS No. 1934552-38-1 serves as a critical identifier in databases like PubChem and Reaxys, where its physicochemical data—such as molecular weight (C₇H₁₂ClN₄), solubility, and logP—are documented for reproducibility in experiments.

Recent studies highlight the compound's relevance in drug discovery, especially in addressing antibiotic resistance and neurodegenerative diseases, topics frequently searched in academic engines and AI platforms. For instance, its pyrazine-amine scaffold mimics motifs found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) analyses. Computational models, including molecular docking simulations, predict its interactions with proteins like kinases or GPCRs, aligning with the growing demand for in silico drug design methodologies.

Synthesis of 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine typically involves nucleophilic substitution reactions on halogenated pyrazines, followed by reductive amination to introduce the methylaminoethyl group. Optimizing yield and purity remains a focus, as reflected in patent filings and green chemistry discussions—a trending topic among sustainability-focused researchers. Analytical techniques like HPLC and LC-MS are employed to validate its integrity, ensuring compliance with ICH guidelines for impurities.

Beyond pharmaceuticals, this compound's heterocyclic framework finds utility in agrochemicals and material science. Its chlorine atom enables further functionalization, making it a versatile intermediate for catalysts or polymers. Such applications resonate with searches for multipurpose chemical reagents and high-value intermediates in industrial forums.

Safety and handling of CAS No. 1934552-38-1 adhere to standard laboratory protocols, with no reported hazards under normal conditions. However, researchers increasingly query bioavailability and toxicological profiles—areas where computational tools like ADMET prediction software offer preliminary insights. This aligns with the shift toward data-driven research and open-access chemical databases.

In conclusion, 5-chloro-N-2-(methylamino)ethylpyrazin-2-amine exemplifies the intersection of traditional synthesis and modern computational chemistry. Its CAS No. 1934552-38-1 serves as a gateway to deeper explorations in drug development and materials innovation, addressing both academic curiosity and industrial needs. As AI-assisted research evolves, this compound's potential will likely expand, reinforcing its status as a high-interest chemical entity.